Cas no 440108-05-4 (N-{4-(3,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{4-(3,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 440108-05-4
• Molecular Formula: C₂₂H₂₂N₂O₆S₂
• Molecular Weight: 474.549883365631
• CID: 5912798
• PubChem ID: 1003554

N-{4-(3,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Properties

Names and Identifiers

• N-{4-(3,4-dimethylphenyl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-{4-[(3,4-dimethylanilino)sulfonyl]phenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[4-[(3,4-dimethylphenyl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AN-988/40889429
• N-(4-(N-(3,4-dimethylphenyl)sulfamoyl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• F0921-2338
• SR-01000498759
• Oprea1_809910
• EU-0012346
• SR-01000498759-1
• 440108-05-4
• N-{4-[(3,4-dimethylphenyl)sulfamoyl]phenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• Oprea1_193154
• AKOS000384139
• 1,4-Benzodioxin-6-sulfonamide, N-[4-[[(3,4-dimethylphenyl)amino]sulfonyl]phenyl]-2,3-dihydro-

• InChIKey： CBPXBYIZWDREPA-UHFFFAOYSA-N
• Inchi： 1S/C22H22N2O6S2/c1-15-3-4-18(13-16(15)2)24-31(25,26)19-7-5-17(6-8-19)23-32(27,28)20-9-10-21-22(14-20)30-12-11-29-21/h3-10,13-14,23-24H,11-12H2,1-2H3
• SMILES： O1C2=CC=C(S(NC3=CC=C(S(NC4=CC=C(C)C(C)=C4)(=O)=O)C=C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 474.09192877g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 474.09192877g/mol
• Heavy Atom Count: 32
• Complexity: 830
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides